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Compound of Interest

Compound Name: Methyl hept-2-ynoate

Cat. No.: B096303 Get Quote

CAS Number: 18937-78-5

This technical guide provides an in-depth overview of methyl hept-2-ynoate, a valuable

chemical intermediate in various scientific and industrial applications. Aimed at researchers,

scientists, and professionals in drug development, this document details the compound's

physicochemical properties, spectroscopic data, synthesis protocols, and its role in organic

synthesis.

Physicochemical and Spectroscopic Data
Methyl hept-2-ynoate is a colorless liquid with a characteristic fruity odor.[1] Its key physical

and chemical properties are summarized in the table below, providing a comprehensive dataset

for laboratory and research applications.
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Property Value Unit Reference

CAS Number 18937-78-5 [1][2][3][4]

Molecular Formula C₈H₁₂O₂ [1][2][4]

Molecular Weight 140.18 g/mol [1][2][4]

Boiling Point 205.1 °C at 760 mmHg [1]

Density 0.951 g/cm³ [1]

Refractive Index 1.44 [1]

Flash Point 76.9 °C [1]

Vapor Pressure 0.255 mmHg at 25°C [1]

EINECS Number 242-689-2 [1]
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Table 1: Physicochemical Properties of Methyl Hept-2-ynoate

Spectroscopic data is crucial for the identification and characterization of methyl hept-2-
ynoate. The following table summarizes its ¹³C NMR spectral data.
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Atom No. Multiplicity Measured Shift (ppm)

1 Q 13.2827

2 T 21.7583

3 T 29.3895

4 T 18.1607

5 S 89.6483

6 S 72.7053

7 Q 52.3279

8 S 154.0880

Table 2: ¹³C NMR Spectral Data of Methyl Hept-2-ynoate[4]

Synthesis and Experimental Protocols
Methyl hept-2-ynoate serves as a key building block in organic synthesis.[1] One common

method for its synthesis is the esterification of hept-2-ynoic acid with methanol. A general

experimental protocol is outlined below.

Protocol: Esterification of Hept-2-ynoic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve hept-2-ynoic acid in an excess of methanol.

Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic

acid.

Reaction: Heat the mixture to reflux and maintain the temperature for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

Extraction: Extract the product into an organic solvent, such as diethyl ether or ethyl acetate.
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Purification: Wash the organic layer with brine, dry it over an anhydrous salt like sodium

sulfate, and concentrate it under reduced pressure. The crude product can be further purified

by vacuum distillation to yield pure methyl hept-2-ynoate.

This synthetic pathway is a standard procedure for ester formation and can be adapted based

on laboratory-specific conditions and available starting materials.
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Figure 1: Synthesis of Methyl Hept-2-ynoate via Esterification.

Applications in Research and Development
Methyl hept-2-ynoate is a versatile intermediate with applications in various fields:

Pharmaceutical Synthesis: It is utilized as a chemical intermediate in the synthesis of

pharmaceuticals, contributing to the development of new therapeutic agents.[1]

Organic Synthesis: This compound serves as a fundamental building block for creating a

wide range of more complex organic molecules.[1][3]

Flavor and Fragrance Industry: Due to its fruity aroma, it is employed as a flavoring agent in

foods and beverages and is also used in the production of artificial flavors and fragrances.[1]

[3] The U.S. Food and Drug Administration (FDA) has approved its use as a food additive.[1]
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The reactivity of the alkyne and ester functional groups allows for a variety of chemical

transformations, making it a valuable tool for synthetic chemists.
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Figure 2: Key Application Areas of Methyl Hept-2-ynoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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